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Compound of Interest

Compound Name: LV-320

Cat. No.: B2760881

For Researchers, Scientists, and Drug Development Professionals

Introduction

LV-320 is a potent, cell-permeable, and uncompetitive inhibitor of Autophagy-related 4B
cysteine peptidase (ATG4B) with a reported ICso of 24.5 uM and a dissociation constant (Kd) of
16 pM.[1][2] It functions by inhibiting the enzymatic activity of ATG4B, which is crucial for the
processing of microtubule-associated protein 1A/1B-light chain 3 (LC3) and the regulation of
autophagic flux. By blocking ATG4B, LV-320 leads to an accumulation of the lipidated form of
LC3 (LC3-11), thereby inhibiting autophagy. These characteristics make LV-320 a valuable tool
for studying the role of autophagy in various physiological and pathological processes,
including cancer. This document provides detailed protocols for the preparation, storage, and
handling of LV-320 stock solutions for in vitro research applications.

Data Presentation

A summary of the key quantitative data for LV-320 is presented in the table below for easy
reference.
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Property

Value

Chemical Name

(E)-3-(((4-(2-(7-chloroquinolin-4-yl)vinyl)phenyl)
(phenethylthio)methyl)thio)propanoic acid

Molecular Weight 520.11 g/mol

CAS Number 2449093-46-1

Appearance Solid

Solubility DMSO: 135 mg/mL (with ultrasonic)
ICso 24.5 uM for ATG4B

Storage of Stock Solution

-20°C for up to 1 month, -80°C for up to 6
months

Signaling Pathway

The following diagram illustrates the role of ATG4B in the autophagy pathway and the

mechanism of inhibition by LV-320.
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ATG4B Signaling Pathway and LV-320 Inhibition
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LV-320 Stock Solution Preparation Workflow

Weigh 5.20 mg of LV-320

:

Add 1 mL of DMSO

:

Vortex/Sonicate to Dissolve

articulates Present

Visually Confirm Dissolution

lear Solution

Aliquot into Single-Use Tubes

;

Store at -20°C or -80°C

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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